Zimet 11174

• CAS No.: 63332-84-3
• Molecular Formula: C11H12N4OS
• Molecular Weight: 248.31 g/mol
• IUPAC Name: ethyl N'-[(E)-1,3-benzoxazol-2-ylmethylideneamino]carbamimidothioate
• InChI: InChI=1S/C11H12N4OS/c1-2-17-11(12)15-13-7-10-14-8-5-3-4-6-9(8)16-10/h3-7H,2H2,1H3,(H2,12,15)/b13-7+
• InChI Key: SBLGULUMNVXKIO-NTUHNPAUSA-N
• SMILES: CCSC(=NN=CC1=NC2=CC=CC=C2O1)N
• Isomeric SMILES: CCS/C(=N/N=C/C1=NC2=CC=CC=C2O1)/N
• Synonyms: enzoxazolyl-2-formyl-S-ethyl-isothiosemicarbazone; Zimet 111-74; Zimet 11174

Description

The Multidimensional Scale of Perceived Social Support (MSPSS), developed by Zimet, Dahlem, Zimet, and Farley in 1988, is a 12-item self-report instrument designed to assess perceived social support adequacy across three domains: family, friends, and significant others . Each subscale contains four items, rated on a 7-point Likert scale (1 = very strongly disagree to 7 = very strongly agree). The MSPSS has demonstrated robust psychometric properties, including high internal consistency (Cronbach’s α = 0.85–0.91) and test–retest reliability (r = 0.72–0.85) over 2–3 months . Its factorial validity has been validated in diverse populations, including adolescents, older adults, and cross-cultural cohorts .

The scale’s theoretical framework emphasizes the role of social support in buffering stress and enhancing mental health outcomes, making it a cornerstone tool in health psychology and social work research .

Chemical Reactions Analysis

Source Evaluation

The provided sources focus on:

• General chemical reaction principles (methane combustion, atom rearrangement) .

• Organic synthesis techniques (Grignard reagents, DIBAH reductions)2.

• Tritium’s chemical properties and isotope-exchange reactions .

None of these resources mention "Zimet 11174" or any structurally related compounds.

Possible Explanations for Missing Data

• Nomenclature or Typographical Error : The compound name may be misspelled, obsolete, or regionally aliased (e.g., "Zimet" could refer to a trade name or internal project code).

• Undisclosed/Proprietary Compound : It may be a newly synthesized material under patent protection or classified research.

• Non-Existent or Hypothetical Compound : It could be a theoretical construct not yet realized experimentally.

Recommended Actions

To resolve this discrepancy, consider:

• Verifying the compound name with authoritative databases (e.g., CAS SciFinder, PubChem, Reaxys).

• Consulting recent patents or industry publications for proprietary chemical codes.

• Providing structural identifiers (e.g., SMILES, InChI) to enable accurate compound tracing.

Table: Comparative Analysis of Search Results

Source	Scope	Relevance to Query
ACS Chemistry Curriculum	Basic reaction mechanisms	None
Organic Synthesis Video	Retrosynthetic strategies	None
Tritium Properties PDF	Isotope-exchange reactions	None

Comparison with Similar Compounds

Comparison with Similar Social Support Instruments

While the MSPSS is widely used, its structure and applicability are often compared to other social support measures. Below is a detailed analysis of its distinguishing features and empirical findings relative to similar constructs.

Factor Structure and Validity

The MSPSS’s three-factor model (family, friends, significant others) has been replicated in numerous studies, though cultural and demographic variations exist:

• Cross-Cultural Validity : In a Hong Kong adolescent sample, Cheng and Chan (2004) found the "significant other" subscale overlapped with family and friend support, suggesting cultural nuances in conceptualizing support sources .
• Age Differences: Stanley et al. (1998) confirmed the three-factor structure in older adults but noted weaker loadings for the "friends" subscale compared to younger populations, possibly due to age-related social network changes .

Table 1: Comparative Factor Loadings Across Populations

Population	Family Subscale	Friends Subscale	Significant Other Subscale	Study ID
General Adults	0.72–0.88	0.75–0.86	0.81–0.90
Hong Kong Adolescents	0.68–0.82	0.65–0.79	0.62–0.75 (mixed loadings)
Older Adults (65+ years)	0.70–0.85	0.60–0.73	0.71–0.83

Gender Differences

A meta-analysis by Zhang et al. (2015) of 58 studies (N = 31,286) found women scored significantly higher than men across all MSPSS subscales (effect sizes d = -0.266 to -0.183), with the largest gap in "family support" among university students . This contrasts with gender-neutral findings in broader social support instruments like the Social Support Questionnaire (SSQ), which emphasizes network size over perceived adequacy .

Psychometric Robustness

The MSPSS outperforms similar scales in reliability and brevity:

• Internal Consistency : The MSPSS subscales show higher α values (0.85–0.91) than the 40-item SSQ (α = 0.76–0.88) .
• Cultural Adaptability : Unlike the SSQ, the MSPSS has been validated in over 20 languages, including Arabic, Turkish, and Mandarin, with minimal item modifications .

Table 2: Reliability Comparison with Other Scales

Scale	Items	Internal Consistency (α)	Test–Retest Reliability (r)	Study ID
MSPSS	12	0.85–0.91	0.72–0.85
SSQ (Sarason et al.)	40	0.76–0.88	0.60–0.73
PSSS (Procidano & Heller)	20	0.78–0.84	0.68–0.70

Limitations and Controversies

• Factor Structure Debates: While most studies support the three-factor model, exploratory analyses in clinical populations (e.g., trauma survivors) suggest a two-factor solution (family vs. non-family support) may better capture support dynamics .
• Cultural Bias : The "significant other" subscale assumes a Western individualistic perspective, limiting its applicability in collectivist cultures where familial roles dominate .